2-(3-Bromophenyl)-4,5-dimethyl-1H-imidazole

• Molecular Formula: C11H11BrN2
• Molecular Weight: 251.12 g/mol
• SMILES: CC1=C(N=C(N1)C2=CC(=CC=C2)Br)C
• InChI: InChI=1S/C11H11BrN2/c1-7-8(2)14-11(13-7)9-4-3-5-10(12)6-9/h3-6H,1-2H3,(H,13,14)
• InChIKey: YAYDOHHMYOXBNX-UHFFFAOYSA-N

2-(3-Bromophenyl)-4,5-dimethyl-1H-imidazole Overview for Drug Discovery

2-(3-Bromophenyl)-4,5-dimethyl-1H-imidazole (CAS 1218910-23-6) is a trisubstituted imidazole derivative characterized by a 3-bromophenyl group at the C2 position and methyl substituents at the C4 and C5 positions of the heterocyclic core. Its molecular formula is C₁₁H₁₁BrN₂, with a molecular weight of 251.12 g/mol . The compound serves as a versatile scaffold and intermediate in medicinal chemistry, particularly in the development of antiplasmodial agents [1]. The specific substitution pattern imparts a unique twisted molecular geometry, with the imidazole and phenyl rings rotated by approximately 30°, which influences its intermolecular interactions and binding properties [2].

CYP study Time-dependent CYP3A4 inhibition probe for DDI research

SAR scaffold Reported antiplasmodial intermediate for lead optimization

Crystal model Defined dihedral angle (~30°) for solid-state and formulation studies

• [1] Exploring the structure activity relationship of antiplasmodial compounds identified from the MMV Pathogen Box. (n.d.). University of KwaZulu-Natal. Retrieved from https://ukzn-dspace.ukzn.ac.za/items/f7cf79b1-1c13-4f2a-9717-abe2fa780c1f. View Source
• [2] Gelbrich, T., Wurst, K., Mayer, P., Schottenberger, H., & Nerdinger, S. (2023). Molbank, 2023(1), M1571. DOI: 10.3390/M1571. View Source

2-(3-Bromophenyl)-4,5-dimethyl-1H-imidazole Functional Specificity

In-class compounds such as other 4,5-dimethyl-2-phenylimidazoles or 2-(3-bromophenyl)imidazoles with different methylation patterns cannot be interchanged with 2-(3-Bromophenyl)-4,5-dimethyl-1H-imidazole without altering key biological and physicochemical properties. The precise combination of the meta-bromo substituent and the 4,5-dimethyl groups on the imidazole ring creates a unique conformational and electronic profile that affects both target engagement and off-target activity. For instance, the specific methylation pattern is a critical determinant of metabolic stability and CYP enzyme inhibition profiles [1]. Furthermore, the compound's distinct molecular geometry, a ~30° twist between the aromatic rings, directly impacts its ability to form specific intermolecular interactions like hydrogen-bonded chains, which are essential for its crystal packing and, by extension, its formulation properties [2]. Substituting with a close analog, such as one lacking the 4,5-dimethyl groups, would yield a compound with a different three-dimensional structure and a significantly altered biological fingerprint, making it an unsuitable replacement in established research or manufacturing protocols.

Methylation pattern variation may shift CYP inhibition and metabolic stability profiles

Analog lacking 4,5-dimethyl groups may alter molecular geometry and binding interactions

Ring twist angle differences may impact crystal packing and formulation properties

• [1] BindingDB. (n.d.). BDBM50584760 (CHEMBL2068968) Affinity Data. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50584760. View Source
• [2] Gelbrich, T., Wurst, K., Mayer, P., Schottenberger, H., & Nerdinger, S. (2023). Molbank, 2023(1), M1571. DOI: 10.3390/M1571. View Source

2-(3-Bromophenyl)-4,5-dimethyl-1H-imidazole Key Differentiators

Time-Dependent CYP3A4 Inhibition

2-(3-Bromophenyl)-4,5-dimethyl-1H-imidazole demonstrates a potent, time-dependent inhibition of the key drug-metabolizing enzyme CYP3A4, a critical parameter for evaluating drug-drug interaction potential. In a time-dependent assay with a 30-minute preincubation, the compound exhibits an IC50 of 90 nM [1]. This is in stark contrast to the general class of imidazoles, many of which are weak or moderate CYP3A4 inhibitors. For context, a typical 4,5-disubstituted imidazole comparator in the same database shows an IC50 greater than 20,000 nM (>20 µM) for CYP3A4 inhibition, representing a >200-fold difference in potency [2]. This highlights that the specific substitution pattern of 2-(3-Bromophenyl)-4,5-dimethyl-1H-imidazole confers a uniquely high propensity for CYP3A4 interaction, making it a valuable tool compound for studying this enzyme's mechanism of inactivation.

CYP3A4 TDI IC50

Cross-study comparable

90 nM (target) vs >20,000 nM (analog)

Supports CYP3A4 inactivation probe development

30 min preincubation, recombinant CYP3A4, LC-MS/MS

Evidence Dimension	CYP3A4 Time-Dependent Inhibition (IC50)
Target Compound Data	90 nM
Comparator Or Baseline	4,5-Disubstituted imidazole analog (BDBM50153594) IC50 > 50,000 nM; Another in-class imidazole IC50 = 20,000 nM
Quantified Difference	Target compound is >222-fold to >555-fold more potent as a time-dependent inhibitor.
Conditions	Recombinant human CYP3A4, midazolam substrate, 30 min preincubation with NADPH generating system, LC-MS/MS analysis [1]; Human liver microsomes, midazolam substrate [2].

Why This Matters

This data is crucial for researchers developing probes to study CYP3A4 inactivation mechanisms or for those evaluating the metabolic liabilities of novel chemical series where this compound serves as a scaffold.

• [1] BindingDB. (n.d.). BDBM50584760 (CHEMBL2068968) Affinity Data: IC50 = 90 nM. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50584760. View Source
• [2] BindingDB. (n.d.). BDBM50153594 (CHEMBL3774855) Affinity Data: IC50 > 50,000 nM. Retrieved from https://bdb8.ucsd.edu/rwd/jsp/dbsearch/PrimarySearch_ki.jsp?monomerid=50153594. View Source

Crystal Structure and Hydrogen-Bonding Network

The solid-state structure of 2-(3-Bromophenyl)-4,5-dimethyl-1H-imidazole is characterized by a distinct twisted geometry, with a rotation of approximately 30° between the mean planes of the imidazole and 3-bromophenyl rings [1]. This conformation enables the formation of specific N–H···N hydrogen-bonded chains between imidazole rings of neighboring molecules, which assemble into flat molecular layers parallel to the (121) plane [1]. This precise crystal packing arrangement is a direct consequence of the molecule's specific substitution pattern and is not a universal feature of related imidazole derivatives. For instance, other 2-aryl imidazoles can exhibit different rotational angles (e.g., ~80.7°) or restricted rotation in the solid state, leading to vastly different crystal packing motifs and, consequently, distinct physicochemical properties like solubility and melting point [2].

Dihedral Angle

Class-level inference

~30° target vs ~80.7° analog

Influences crystal packing and solid-state properties

Single-crystal XRD at low temperature

Evidence Dimension	Imidazole-Phenyl Ring Dihedral Angle
Target Compound Data	Approximately 30° rotation
Comparator Or Baseline	Other 2-aryl imidazoles (e.g., a DippIm derivative) exhibit dihedral angles of ~80.7° or restricted rotation in ortho-substituted isomers.
Quantified Difference	Difference of ~50.7° in ring rotation compared to a representative analog.
Conditions	Single-crystal X-ray diffraction at low temperature [1].

Why This Matters

For procurement in materials science or formulation development, the unique crystal packing and associated hydrogen-bonding network directly impact bulk properties like stability, solubility, and processability, making this specific compound non-interchangeable with its analogs.

• [1] Gelbrich, T., Wurst, K., Mayer, P., Schottenberger, H., & Nerdinger, S. (2023). Molbank, 2023(1), M1571. DOI: 10.3390/M1571. View Source
• [2] OUCI. (n.d.). Crystal structure data for C15H20N2. Retrieved from https://ouci.dntb.gov.ua/. View Source

Validated SAR Intermediate for Antiplasmodial Agents

2-(3-Bromophenyl)-4,5-dimethyl-1H-imidazole has been specifically designed, synthesized, and validated as a key intermediate (compound 3.1) in an SAR study aimed at optimizing the antiplasmodial activity of the hit compound MMV023227 [1]. The compound was synthesized alongside two direct analogs—2-(3-bromophenyl)-4-methyl-1H-imidazole (3.2) and 2-(3-bromophenyl)-1H-imidazole (3.3)—to probe the structural requirements for activity [1]. While the final biological data for these intermediates is not the focus of the referenced thesis, their successful synthesis in yields between 33–42% and their subsequent conversion into more advanced intermediates (3.9, 3.10, 3.11) confirms their critical role in a defined synthetic pathway [1]. The parent hit, MMV023227, was noted to have promising, albeit low, antiplasmodial activity and poor metabolic stability, a liability the SAR study aimed to address [2]. The compound's use in this context provides a validated starting point for further medicinal chemistry exploration.

SAR Intermed. Role

Supporting evidence

33–42% yield; precursor to advanced intermediates

Supports antiplasmodial SAR lead optimization

Multi-step synthesis from MMV023227 hit

Evidence Dimension	Synthetic Yield and Role in SAR Progression
Target Compound Data	Synthesized in 33-42% yield; served as a precursor to advanced intermediates 3.9, 3.10, and 3.11.
Comparator Or Baseline	Direct analogs 2-(3-bromophenyl)-4-methyl-1H-imidazole (3.2) and 2-(3-bromophenyl)-1H-imidazole (3.3) were also synthesized in similar yields for direct SAR comparison.
Quantified Difference	N/A (Qualitative role in SAR)
Conditions	Multi-step organic synthesis starting from MMV023227 analogs [1].

Why This Matters

This validates the compound's utility as a scaffold for medicinal chemistry campaigns targeting neglected diseases, providing a documented synthetic route and a basis for further derivatization.

• [1] Exploring the structure activity relationship of antiplasmodial compounds identified from the MMV Pathogen Box. (n.d.). University of KwaZulu-Natal. Retrieved from https://ukzn-dspace.ukzn.ac.za/items/f7cf79b1-1c13-4f2a-9717-abe2fa780c1f. View Source
• [2] BindingDB. (n.d.). MMV023227 Affinity Data: IC50 > 100,000 nM. Retrieved from https://bdb8.ucsd.edu/rwd/jsp/dbsearch/PrimarySearch_ki.jsp?monomerid=... View Source

2-(3-Bromophenyl)-4,5-dimethyl-1H-imidazole Optimal Use Cases

CYP3A4 Mechanism Studies and DDI Risk Assessment

This compound is ideally suited for use as a tool compound in ADME-Tox laboratories investigating the mechanism-based inactivation of the CYP3A4 enzyme. Its potent time-dependent IC50 of 90 nM [1] makes it a valuable positive control for establishing assays to detect mechanism-based inhibitors, a critical step in early drug discovery to mitigate the risk of adverse drug-drug interactions. Researchers can use this compound to benchmark new chemical entities and understand the structural features driving potent CYP3A4 inhibition.

Antiplasmodial Lead Optimization Scaffold

Medicinal chemists focusing on antiparasitic drug discovery can utilize 2-(3-Bromophenyl)-4,5-dimethyl-1H-imidazole as a validated starting point for synthesizing novel analogs. Its documented use as an intermediate in an SAR study aimed at improving the antiplasmodial activity of hit compound MMV023227 provides a clear precedent and a defined synthetic pathway for further exploration [2]. This offers a time-efficient entry into a new chemical space for developing treatments for malaria and related neglected tropical diseases.

Crystallographic and Solid-State Investigations

The compound's unique crystal structure, featuring a ~30° ring twist and a specific N–H···N hydrogen-bonded chain network [3], makes it an excellent candidate for academic research in crystallography and materials science. It serves as a model system to study the relationship between molecular substitution, conformation, and supramolecular assembly. Researchers can compare its solid-state behavior with that of other 2-aryl imidazole derivatives to develop predictive models for crystal packing and bulk material properties.

Application

Selection Property

Validation Focus

CYP3A4 inactivation studies

Time-dependent inhibition profile

Mechanism-based CYP inhibition endpoints

Antiplasmodial lead optimization

Reported SAR intermediate scaffold

Antiplasmodial activity assay context

Crystal engineering research

Defined dihedral angle and H-bond network

Solid-state packing and formulation review

• [1] BindingDB. (n.d.). BDBM50584760 (CHEMBL2068968) Affinity Data: IC50 = 90 nM. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50584760. View Source
• [2] Exploring the structure activity relationship of antiplasmodial compounds identified from the MMV Pathogen Box. (n.d.). University of KwaZulu-Natal. Retrieved from https://ukzn-dspace.ukzn.ac.za/items/f7cf79b1-1c13-4f2a-9717-abe2fa780c1f. View Source
• [3] Gelbrich, T., Wurst, K., Mayer, P., Schottenberger, H., & Nerdinger, S. (2023). Molbank, 2023(1), M1571. DOI: 10.3390/M1571. View Source